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Compound of Interest |

Compound Name: 6-Methyl-2-phenylbenzoic acid
CAS No.: 92254-02-9
Cat. No.: B1601952

Get Quote

This guide provides a comprehensive technical overview of the spectroscopic characterization

of 6-Methyl-2-phenylbenzoic acid. Tailored for researchers, scientists, and professionals in
drug development, this document delves into the theoretical underpinnings and practical
applications of Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy,
and Mass Spectrometry (MS) in the structural elucidation of this compound. While experimental
data for this specific molecule is not publicly available, this guide presents a detailed, predicted
analysis based on established principles and extensive data from analogous structures.

Introduction

6-Methyl-2-phenylbenzoic acid is a biaryl carboxylic acid, a structural motif of interest in
medicinal chemistry and materials science. The accurate determination of its chemical
structure is a prerequisite for understanding its physicochemical properties and potential
applications. Spectroscopic methods provide a powerful, non-destructive means to probe the
molecular architecture, offering insights into the connectivity of atoms, the nature of functional
groups, and the overall molecular formula. This guide will explore the predicted spectroscopic
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data for 6-Methyl-2-phenylbenzoic acid and provide the rationale behind these predictions,
grounded in the fundamental principles of each technique.

Molecular Structure and Key Features

To understand the spectroscopic data, it is essential to first visualize the molecular structure of
6-Methyl-2-phenylbenzoic acid.

Figure 1. Chemical structure of 6-Methyl-2-phenylbenzoic acid.

The key structural features that will give rise to distinct spectroscopic signals are:

The carboxylic acid group (-COOH).

The two phenyl rings, one of which is substituted with the carboxylic acid and a methyl
group.

The methyl group (-CHs).

The various aromatic protons in their distinct chemical environments.

'H Nuclear Magnetic Resonance (NMR)
Spectroscopy

Proton NMR (*H NMR) spectroscopy provides information about the chemical environment and
connectivity of hydrogen atoms in a molecule.

Predicted *H NMR Data

Predicted Chemical

Shift (5) ppm Multiplicity Integration Assignment
~12-13 Singlet 1H -COOH

~7.2-7.6 Multiplet 8H Aromatic protons
~2.1 Singlet 3H -CHs

Interpretation of the Predicted *H NMR Spectrum
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The predicted *H NMR spectrum of 6-Methyl-2-phenylbenzoic acid is expected to show three
main regions of interest.

Carboxylic Acid Proton: The proton of the carboxylic acid group is highly deshielded due to
the electronegativity of the adjacent oxygen atoms and potential for hydrogen bonding. This
results in a characteristic downfield chemical shift, typically observed as a broad singlet in
the range of 10-14 ppm.[1] The exact position can be dependent on the solvent and
concentration.[2]

Aromatic Protons: The protons on the two phenyl rings will resonate in the aromatic region,
generally between 7.0 and 8.5 ppm. Due to the substitution pattern, the signals from the
eight aromatic protons are expected to be complex and may overlap, resulting in a multiplet.
The protons on the benzoic acid ring will be influenced by the electron-withdrawing
carboxylic acid group and the electron-donating methyl group, while the protons on the
unsubstituted phenyl ring will show a more typical pattern.

Methyl Protons: The three protons of the methyl group are in an identical chemical
environment and are not adjacent to any other protons, leading to a sharp singlet. Its position
ortho to the phenyl group will likely cause a slight downfield shift compared to a simple
methylbenzene, predicted to be around 2.1 ppm.

Standard Experimental Protocol for 'H NMR

o Sample Preparation: Dissolve 5-10 mg of 6-Methyl-2-phenylbenzoic acid in approximately
0.6-0.7 mL of a deuterated solvent (e.g., CDCls or DMSO-ds) in an NMR tube. The choice of
solvent is critical as it must dissolve the sample without contributing interfering signals in the
regions of interest.

Instrument Setup: Place the NMR tube in the spectrometer. Standard acquisition parameters
for a 400 MHz or 500 MHz spectrometer would include a 30-degree pulse angle, a relaxation
delay of 1-2 seconds, and an acquisition time of 2-4 seconds.

Data Acquisition: Acquire a sufficient number of scans (typically 8 to 16) to achieve an
adequate signal-to-noise ratio.

Data Processing: Fourier transform the acquired free induction decay (FID) to obtain the
spectrum. Phase and baseline corrections should be applied, and the spectrum should be
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referenced to the residual solvent peak or an internal standard like tetramethylsilane (TMS).

13C Nuclear Magnetic Resonance (NMR)
Spectroscopy

Carbon-13 NMR (33C NMR) spectroscopy provides information about the carbon skeleton of a

molecule.

Predicted **C NMR Data
Predicted Chemical Shift (8) ppm Assignment
~170 -COOH
~125-145 Aromatic C
~20 -CHs

Interpretation of the Predicted **C NMR Spectrum

The predicted 3C NMR spectrum will provide complementary information to the *H NMR

spectrum.

e Carbonyl Carbon: The carbon of the carboxylic acid group is highly deshielded and will
appear at the downfield end of the spectrum, typically in the range of 165-185 ppm.[2]

e Aromatic Carbons: The twelve carbon atoms of the two phenyl rings will resonate in the
region of 115-145 ppm. The quaternary carbons (those attached to other non-hydrogen
atoms) will generally have weaker signals than the protonated carbons. The chemical shifts
will be influenced by the substituents. For instance, the carbon attached to the carboxylic
acid group and the carbon attached to the methyl group will have distinct chemical shifts.

o Methyl Carbon: The carbon of the methyl group is the most shielded and will appear at the
upfield end of the spectrum, typically around 20-25 ppm.

Standard Experimental Protocol for **C NMR

o Sample Preparation: A higher concentration of the sample is usually required for 3C NMR
compared to *H NMR. Dissolve 20-50 mg of 6-Methyl-2-phenylbenzoic acid in 0.6-0.7 mL
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of a deuterated solvent.

e Instrument Setup: Use a standard 13C NMR pulse program, often with proton decoupling to
simplify the spectrum to single lines for each unique carbon.

o Data Acquisition: A larger number of scans (hundreds to thousands) is typically necessary
due to the low natural abundance of the 13C isotope.

o Data Processing: Similar to *H NMR, the FID is Fourier transformed, phased, and baseline
corrected.

Infrared (IR) Spectroscopy

Infrared (IR) spectroscopy is used to identify the functional groups present in a molecule by
measuring the absorption of infrared radiation.

Predicted IR Data

Wavenumber (cm—?) Intensity Assignment

2500-3300 Broad O-H stretch (carboxylic acid)
~1700 Strong C=0 stretch (carboxylic acid)
~3030 Medium Aromatic C-H stretch

~2950 Medium Aliphatic C-H stretch
1450-1600 Medium-Strong Aromatic C=C stretch
1210-1320 Strong C-O stretch (carboxylic acid)

Interpretation of the Predicted IR Spectrum

The IR spectrum of 6-Methyl-2-phenylbenzoic acid is expected to be dominated by the
characteristic absorptions of the carboxylic acid and the aromatic rings.

e O-H Stretch: The most characteristic feature of a carboxylic acid is the very broad absorption
band for the O-H stretch, which typically appears in the region of 2500-3300 cm~1.[2][3][4]
This broadening is a result of intermolecular hydrogen bonding, which forms a dimeric
structure.[3]
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e C=0 Stretch: A strong, sharp absorption corresponding to the carbonyl (C=0) stretch of the
carboxylic acid is expected around 1700 cm~1.[2][4][5] Conjugation with the phenyl ring may
shift this absorption to a slightly lower wavenumber.

o C-H Stretches: Aromatic C-H stretching vibrations are typically observed as a group of
weaker bands just above 3000 cm~1, while the aliphatic C-H stretching of the methyl group
will appear just below 3000 cm~1.

e C=C Stretches: The stretching vibrations of the carbon-carbon double bonds in the aromatic
rings will give rise to several bands of variable intensity in the 1450-1600 cm~* region.

e C-O Stretch: The C-O single bond stretch of the carboxylic acid is expected to produce a
strong absorption in the 1210-1320 cm~1 region.[3]
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Figure 2: Key functional group correlations in the predicted IR spectrum.

Standard Experimental Protocol for IR Spectroscopy

e Sample Preparation: For solid samples, the most common methods are preparing a KBr
(potassium bromide) pellet or using an attenuated total reflectance (ATR) accessory. For a
KBr pellet, a small amount of the sample is finely ground with dry KBr and pressed into a
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transparent disk. For ATR, a small amount of the solid sample is placed directly on the ATR
crystal.

e Background Spectrum: A background spectrum of the empty sample compartment (or the
clean ATR crystal) is recorded to subtract any atmospheric or instrumental interferences.

o Sample Spectrum: The sample is placed in the IR beam, and the spectrum is recorded.

o Data Analysis: The resulting spectrum is a plot of transmittance or absorbance versus
wavenumber. The positions and shapes of the absorption bands are then correlated with
specific functional groups.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a molecule, which can be used to confirm the molecular formula and deduce structural

features.
Predicted Mass SpectrumData
m/z (mass-to-charge ratio) Interpretation
212 Molecular ion [M]*e
195 [M - OHJ*
184 [M - COJ*s or [M - H20]*s
167 [M - COOHJ*
152 [M - COOH - CHsJ*
77 [CeHs]*

Interpretation of the Predicted Mass Spectrum

The molecular weight of 6-Methyl-2-phenylbenzoic acid (C14H12032) is 212.24 g/mol .

e Molecular lon: The molecular ion peak ([M]*e) is expected at m/z 212. This peak corresponds
to the intact molecule that has lost one electron.
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Key Fragmentations: Carboxylic acids often undergo characteristic fragmentations. A
common initial fragmentation is the loss of a hydroxyl radical (-OH), which would result in a
peak at m/z 195. Another possibility is the loss of a water molecule, leading to a peak at m/z
194. The loss of the entire carboxyl group as a radical (-COOH) would give a fragment at m/z
167. Subsequent loss of the methyl group would lead to a fragment at m/z 152. The
unsubstituted phenyl group can also fragment to give a characteristic ion at m/z 77. The
fragmentation of benzoic acid itself typically shows a strong peak at m/z 105 due to the loss
of a hydroxyl group, and a peak at m/z 77 for the phenyl cation.

([M]“L' (m/z 212))

- *OH - «COOH

GM - OHJ* (m/z 195D GM - COOH]* (m/z 1679

C7Hs

GC6H5]+ (m/z 779

Click to download full resolution via product page

Figure 3: Predicted major fragmentation pathways for 6-Methyl-2-phenylbenzoic acid.

Standard Experimental Protocol for Mass Spectrometry

Sample Introduction: The sample can be introduced into the mass spectrometer via various
methods. For a relatively volatile and thermally stable compound like this, direct infusion or
gas chromatography-mass spectrometry (GC-MS) are suitable. For GC-MS, the sample is
first vaporized and separated on a GC column before entering the mass spectrometer.

lonization: Electron ionization (EI) is a common technique for this type of molecule, typically
using an electron beam of 70 eV. This high-energy method induces fragmentation, which is
useful for structural elucidation.
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Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio (m/z)
by a mass analyzer (e.g., quadrupole, time-of-flight).

Detection: The separated ions are detected, and a mass spectrum is generated, which is a
plot of ion intensity versus m/z.

Conclusion

The comprehensive analysis of the predicted *H NMR, 3C NMR, IR, and MS data provides a

detailed spectroscopic fingerprint for 6-Methyl-2-phenylbenzoic acid. The characteristic

signals of the carboxylic acid, the two distinct aromatic rings, and the methyl group are all

accounted for in the predicted spectra. This in-depth guide, by explaining the causality behind

the expected spectroscopic behavior, serves as a valuable resource for the identification and

characterization of this molecule and other related compounds. The provided experimental

protocols offer a standardized approach for acquiring high-quality data for structural verification.
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BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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